4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid

• IUPAC Name: 4-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8N2O2/c1-5-2-3-10-8-7(5)6(4-11-8)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key: FUHKPDCCMOJJAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CNC2=NC=C1)C(=O)O
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID201220796
• Molecular Weight: 176.17 g/mol
• CAS RN: 1190313-91-7

Description

4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid is a heterocyclic compound. It has the empirical formula C9H8N2O2 and a molecular weight of 176.17. This compound is used as a building block in pharmaceutical research.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including this compound, has been reported in scientific literature. The synthesis involves chemical modifications of the pyrrolo[2,3-b]pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrrolo[2,3-b]pyridine ring with a methyl group at the 4-position and a carboxylic acid group at the 3-position.

Scientific Research Applications

4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid has shown promising results in various scientific research applications. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has also been reported to exhibit neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential use in the treatment of diabetes, as it can regulate glucose metabolism.

Mechanism of Action

Target of Action

The primary targets of 4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play a crucial role in various types of tumors, making them an attractive target for cancer therapy .

Mode of Action

this compound interacts with FGFRs, inhibiting their activity . This compound exhibits potent inhibitory activity against FGFR1, 2, and 3 . The inhibition of these receptors leads to changes in cellular processes, such as cell proliferation and migration .

Biochemical Pathways

Upon binding to fibroblast growth factors, FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in the activation of downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt . The abnormal activation of the FGFR signaling pathway is associated with the progression and development of several cancers .

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .

Advantages and Limitations for Lab Experiments

4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. Additionally, this compound exhibits good stability and can be stored for long periods without significant degradation. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in aqueous systems. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-Methyl-1H-pyrrolo[2,3-B]pyridine-3-carboxylic acid. One potential direction is the investigation of its use in the treatment of neurodegenerative diseases. This compound has shown promising results in animal models of Alzheimer's and Parkinson's disease, and further studies are needed to determine its efficacy in humans. Another future direction is the study of this compound's effects on the gut microbiome. Recent studies have suggested that this compound can modulate the gut microbiome, which has implications for its use in the treatment of various diseases. Finally, future studies can investigate the use of this compound in combination with other drugs to enhance its therapeutic effects.